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These application notes provide a comprehensive overview of the use of immobilized invertase
in bioreactors for various biotechnological applications, with a primary focus on the hydrolysis
of sucrose. The advantages of enzyme immobilization, such as reusability, enhanced stability,
and ease of product separation, make it a highly attractive technology for industrial processes.
[1][2] This document details key quantitative data, experimental protocols, and visual workflows
to facilitate the implementation of this technology in research and development settings.

Core Applications of Immobilized Invertase

Immobilized invertase is predominantly used for the enzymatic hydrolysis of sucrose into an
equimolar mixture of glucose and fructose, commonly known as invert sugar.[3] This product is
of significant interest in the food and beverage industries due to its higher sweetness and lower
tendency to crystallize compared to sucrose.[4][5] Key applications include:

¢ Production of High Fructose Syrup (HFS): Invert sugar is a primary component of HFS, a
widely used sweetener in the food industry.[6][7]

« Artificial Honey Production: The composition of invert sugar closely mimics that of natural
honey.[3][5]

o Confectionery Industry: Used in the manufacturing of soft-centered candies, fondants, and
non-crystallizing creams.[5][8]
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e Pharmaceuticals and Cosmetics: Employed as a plasticizing agent.[3]

¢ Biosensor Development: Used in enzyme electrodes for the detection of sucrose.[3]

Data Presentation: Quantitative Comparison of Free
vs. Immobilized Invertase

The immobilization of invertase on various supports can alter its kinetic properties and stability.
The following tables summarize key quantitative data from various studies, providing a clear
comparison between the free and immobilized forms of the enzyme.

Table 1: Kinetic Parameters of Free and Immobilized Invertase
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Support V_max_
Enzyme Form . K_m_ (mM) . Source
Material (mM/min)
Free Invertase - 63.4 31.4 [1]
Immobilized Carrageenan Gel
87.8 24 [1]
Invertase Beads
Free Invertase - 93.19 - [9]
Immobilized )
Alginate Gel 139.19 - 9]
Invertase
0.10 (mg of
Free Invertase - 41.2 ) [10]
TRS/(min.mL))
N ) ) 0.060 (mg of
Immobilized Calcium Alginate )
7.2 (apparent) TRS/(min.mL)) [10]
Invertase Beads
(apparent)
445.3 (U/mg
Free Invertase - 61.2 o [11]
protein/min)
- Polyurethane
Immobilized o ) 42.0 (U/mg
Rigid Adhesive 46.5 o [11]
Invertase protein/min)
Foam (PRAF)
Immobilized Calcium Alginate
0.0212 (M) - [2]
Invertase Beads
Immobilized Strontium
_ 0.0158 (M) - [2]
Invertase Alginate Beads
Strontium-
Immobilized ] )
Barium Mixed 0.0094 (M) - [2]
Invertase )
Alginate Beads
N Calcium-Barium 0.0077 (M) at pH
Immobilized ) )
Mixed Alginate 5.0; 0.0294 (M) - [2]
Invertase

Beads

atpH 6.5

Table 2: Optimal Conditions and Stability of Free and Immobilized Invertase
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. Optimal
Enzyme Support Optimal Thermal Storage
. Temperat o o Source
Form Material pH Stability Stability
ure (°C)
Free
- 4.5 55 - - [1]
Invertase
Fully active
N Carrageen
Immobilize after 12
an Gel 45-55 55 - [1]
d Invertase weeks at
Beads
4°C
Half-life of
Free ]
- - - 8 min at - [9]
Invertase
60°C
N ) Half-life of Stable for
Immobilize  Alginate i
- - 28 min at 40 days at [9]
d Invertase  Gel
60°C 2-4°C
Less stable
Free
- 4.6 - above - [10]
Invertase
40°C
_ More
" Calcium
Immobilize ) stable
Alginate 4.6 - - [10]
d Invertase above
Beads
40°C
Greater
thermal
Immobilize  Duolite A- stability at
4.0 50 - [4]
d Invertase 568 low
temperatur
es
Immobilize  Polyuretha - - Maintained  Half-life of [11]
d Invertase  ne Rigid 50.1% of 60 hours of
Adhesive initial continuous
Foam activity for use
(PRAF)
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8 months
at 4°C
Immobilize )
Chitosan 4.5 50 - - [12]
d Invertase
Table 3: Immobilization Efficiency and Bioreactor Performance
Immobilizati
L : Key
Support Immobilizati on Bioreactor
] o Performanc Source
Material on Method Efficiency Type .
e Metric
(%)
84% sucrose
Carrageenan 88 (at 100 ]
Entrapment Packed Bed hydrolysis at [1]
Gel Beads U/ml of gel)
0.25 bv/hr
Alginate Gel Entrapment 79.34 - - 9]
Calcium
Alginate Entrapment 60 - - [10]
Beads
Adsorption High sucrose
Duolite A-568  and Cross- - Packed Bed conversionto  [4]
linking invert sugar
10.64% h1
Polyurethane
o Covalent ] average
Rigid o Continuous )
) Immobilizatio - conversionat  [11]
Adhesive Flow )
n a feeding rate
Foam (PRAF)
of 104 h—1
~95%
sucrose
Covalent conversion
Cellulose with o o
] Immobilizatio - Packed Bed efficiency [6]
CBM fusion
n after 50h of
continuous
hydrolysis
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Experimental Protocols
Protocol for Immobilization of Invertase in Calcium
Alginate Beads

This protocol describes the entrapment of invertase in calcium alginate gel beads, a widely
used and straightforward immobilization technique.[2][13]

Materials:

 Invertase from Saccharomyces cerevisiae
e Sodium alginate

e Calcium chloride (CacClz2)

» Citrate-phosphate buffer (0.1 M, pH 5.0)

« Distilled water

» Beakers

e Magnetic stirrer and stir bar

e Syringe with a needle

Procedure:

e Prepare Sodium Alginate Solution: Dissolve sodium alginate in distilled water to a final
concentration of 2-3% (w/v). Stir the solution gently on a magnetic stirrer until the sodium
alginate is completely dissolved.

o Prepare Invertase Solution: Dissolve a known amount of invertase in citrate-phosphate buffer
(0.1 M, pH 5.0). The concentration will depend on the desired enzyme loading.

* Mix Enzyme and Alginate: Add the invertase solution to the sodium alginate solution and mix
gently to ensure a homogenous mixture. Avoid vigorous stirring to prevent enzyme
denaturation.
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e Prepare Calcium Chloride Solution: Prepare a 0.1 M to 1 M solution of calcium chloride in a
beaker.

o Form Beads: Draw the enzyme-alginate mixture into a syringe. Drop the mixture into the
stirred calcium chloride solution. The droplets will instantly form gel beads upon contact with
the calcium ions. The size of the beads can be controlled by the needle gauge and the
dropping height.

o Cure the Beads: Allow the beads to harden in the calcium chloride solution for a
recommended curing time of at least 2 hours.[13]

o Wash the Beads: After curing, collect the beads by filtration and wash them thoroughly with
distilled water to remove any unbound enzyme and excess calcium chloride.

» Store the Immobilized Enzyme: The prepared beads can be stored in a buffer solution at 4°C
until use.

Protocol for Continuous Sucrose Hydrolysis in a
Packed-Bed Bioreactor

This protocol outlines the operation of a packed-bed reactor for the continuous hydrolysis of
sucrose using immobilized invertase.

Materials:

Immobilized invertase beads (e.g., in calcium alginate)

o Jacketed glass column (bioreactor)

 Peristaltic pump

o Water bath with temperature control

e Sucrose solution (substrate)

o Citrate-phosphate buffer (0.05 M, pH 5.0)

e Collection vessel

© 2025 BenchChem. All rights reserved. 7/13 Tech Support


https://www.ijrar.org/papers/IJRAR1904286.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Procedure:

e Prepare the Bioreactor: Suspend the immobilized invertase beads in citrate-phosphate buffer
and carefully pour them into the jacketed glass column to form a packed bed.

o Set the Temperature: Connect the jacket of the column to a circulating water bath and set the
temperature to the desired optimum for the immobilized enzyme (e.g., 45-55°C).[1]

» Prepare the Substrate Feed: Prepare a concentrated sucrose solution (e.g., 50% w/v) in the
appropriate buffer.

» Start the Continuous Flow: Use a peristaltic pump to continuously feed the sucrose solution
into the bottom of the column at a specific flow rate. The flow rate is a critical parameter
affecting the degree of hydrolysis.[1]

o Collect the Product: The product, a mixture of glucose and fructose, will exit from the top of
the column. Collect the effluent in a suitable vessel.

» Monitor the Reaction: At steady state, collect samples of the effluent at different time
intervals to determine the concentration of reducing sugars and calculate the percentage of
sucrose hydrolysis.

o Vary Flow Rates: To study the effect of residence time on conversion, the experiment can be
repeated at different flow rates.[1]

Visualizations
Experimental Workflow for Invertase Immobilization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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